2-(Tetrahydro-pyran-4-YL)-pyrimidin-4-ylamine

• IUPAC Name: 2-(oxan-4-yl)pyrimidin-4-amine
• InChI: InChI=1S/C9H13N3O/c10-8-1-4-11-9(12-8)7-2-5-13-6-3-7/h1,4,7H,2-3,5-6H2,(H2,10,11,12)
• InChI Key: HUFXKJVKRFXSCU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NC=CC(=N2)N
• Molecular Formula: C9H13N3O
• DSSTOX Substance ID: DTXSID40671778
• Molecular Weight: 179.22 g/mol
• CAS RN: 1159821-30-3

Description

The compound seems to be a derivative of pyrimidine and tetrahydropyran. Pyrimidine is a basic aromatic ring structure found in many kinds of natural substances such as nucleotides of DNA and RNA. Tetrahydropyran is an organic compound consisting of a saturated six-membered ring containing five carbon atoms and one oxygen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, tetrahydropyran is a colourless volatile liquid.

Scientific Research Applications

1. Drug Design and Discovery

• PF-04447943, a derivative of the compound, is a novel PDE9A inhibitor identified for treating cognitive disorders. It has shown effectiveness in elevating central cGMP levels in the brain and CSF of rodents and exhibits procognitive activity in rodent models (Verhoest et al., 2012).

2. Synthesis and Chemical Properties

• Efficient synthesis of compounds like (E)-(2-arylpyrazino[1,2-a]pyrimidine-4-ylidene)acetonitriles and aryl/heteroaryl tethered pyrimidin-4-yl acetonitriles has been achieved using base-catalyzed ring transformation (Pratap et al., 2007).

3. Histamine Receptor Ligands

• 2-Aminopyrimidines, as ligands for the histamine H4 receptor, have been synthesized and optimized for potency, leading to compounds with potential for anti-inflammatory and antinociceptive activities in pain models (Altenbach et al., 2008).

4. Inhibitors of Cyclin-Dependent Kinase

• 2-Anilino-4-(thiazol-5-yl)pyrimidine derivatives have been developed as inhibitors of cyclin-dependent kinase-2 (CDK2), showing potential in antiproliferative and proapoptotic effects consistent with cellular CDK2 and CDK9 inhibition (Wang et al., 2004).

5. Neuropeptide Y1 Receptor Antagonists

• A series of pyrazolo[1,5-a]pyrimidine derivatives has been synthesized and evaluated as neuropeptide Y1 receptor antagonists. These compounds have shown potential in regulating food intake in rodents (Griffith et al., 2011).

6. Role in Circadian Clock Regulation

• Selective inhibition of Casein Kinase 1ε, related to this compound, has been studied for its minimal effect on the circadian clock, providing insights into the roles of specific kinases in circadian timing (Walton et al., 2009).

7. Antimicrobial Activity

• Novel heterocyclic arylazo-disperse dyes containing pyrazolo[1,5-a]pyrimidine structures have been prepared and tested for antimicrobial activity, exhibiting strong antibacterial activity against various bacteria (Khattab et al., 2017).

8. Applications in Organic Chemistry

• Efficient synthesis methods for various derivatives like pyrazolo[1,5-a]pyrimidin-4-ylamines have been developed, contributing to advancements in organic synthesis techniques (Svete et al., 2015).

Mechanism of Action

Target of Action

Similar compounds have been shown to target enzymes likeInterstitial Collagenase and Collagenase 3 . These enzymes play a crucial role in the breakdown of collagen in the extracellular matrix, which is an essential process in various physiological and pathological processes.

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .